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Compound of Interest

Compound Name: Citreoviridin-13C23

Cat. No.: B15134970

For Immediate Release

This technical guide provides an in-depth overview of Citreoviridin-13C23, a uniformly carbon-
13 labeled isotopologue of the mycotoxin Citreoviridin. This document is intended for
researchers, scientists, and drug development professionals, offering comprehensive data on
its properties, mechanism of action, and relevant experimental protocols.

Core Data Presentation

The following table summarizes the key quantitative data for Citreoviridin and its 13C-labeled

counterpart.
Property Citreoviridin Citreoviridin-13C23 Data Source
25425-12-1 (for the PubChem[1], Cayman
CAS Number 25425-12-1 ]
unlabeled compound) Chemical[2]
Molecular Formula C23H3006 13C23H300s6 PubChem[1]
) LKT Labs[3],
Molecular Weight 402.48 g/mol 425.49 g/mol

Calculated

Note: The molecular weight of Citreoviridin-13C23 is calculated based on the atomic masses
of Carbon-13 (13.00335 u), Hydrogen-1 (~1.008 u), and Oxygen-16 (~15.995 u).
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Mechanism of Action: Inhibition of Mitochondrial
ATP Synthase

Citreoviridin is a potent and specific inhibitor of the mitochondrial F1LFO-ATP synthase (also
known as Complex V). Its primary mechanism of action involves binding to the 3 subunit of the
F1 particle of the ATP synthase complex. This binding event disrupts the catalytic cycle of ATP
synthesis and hydrolysis.

Interestingly, studies have shown that Citreoviridin acts as an uncompetitive inhibitor of ATP
hydrolysis. This suggests that it binds to the enzyme-substrate complex, preventing the release
of the product. The inhibition of ATP synthase leads to a disruption of cellular energy
metabolism, which is the basis for its toxic effects.

Below is a diagram illustrating the signaling pathway of Citreoviridin's inhibitory action.
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Preparation

Isolate Soluble Prepare Reaction Buffer Prepare Citreoviridin-13C23
Mitochondrial ATPase (Tris, KCI, MgClI2, ATP) Stock Solutions
Pre-incubate ATPase with
Citreoviridin-13C23
Cnitiate Reaction with ATP)

Incubate at 37°C

l

Stop Reaction at
Time Intervals

Ana

Quantify Inorganic
Phosphate (Pi) Released

Calculate Initial
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Determine Inhibition
Constant (Ki)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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